Cas no 924872-01-5 (4-Methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylic acid
• CAS No: 924872-01-5
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD09439041
• CID: 1075919
• PubChem ID: 16653120
• Update Time: 2025-10-16

4-Methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylic acid
• 4-methyl-2-(1-piperidinyl)-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
• 4-Methyl-2-piperidin-1-yl-pyrimidine-5-carboxylic acid
• DTXSID30586488
• AKOS000302235
• EN300-685370
• 924872-01-5
• LS-02012
• 4-methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylicacid
• 4-METHYL-2-PIPERIDINO-5-PYRIMIDINECARBOXYLIC ACID
• 4-methyl-2-(1-piperidinyl)-5-pyrimidinecarboxylic acid
• 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylic acid
• ALBB-005381
• STK501804

• MDL： MFCD09439041
• Inchi： 1S/C11H15N3O2/c1-8-9(10(15)16)7-12-11(13-8)14-5-3-2-4-6-14/h7H,2-6H2,1H3,(H,15,16)
• InChI Key： ZSUDXFSROAJWIJ-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1C)N1CCCCC1)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 442.8±37.0 °C at 760 mmHg
• Flash Point: 221.6±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)